Cas no 119284-18-3 (2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL)-)
2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL)- Chemical and Physical Properties
Names and Identifiers
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- 2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL)-
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- MDL: MFCD01117303
2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1009618-1g |
N-(4-Fluorophenyl)picolinamide |
119284-18-3 | 95% | 1g |
$475 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1009618-1g |
N-(4-Fluorophenyl)picolinamide |
119284-18-3 | 95% | 1g |
$475 | 2025-02-19 |
2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL)-
Introduction to 2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL) and Its Applications in Modern Chemical Biology
2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL) (CAS No. 119284-18-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by a pyridine core linked to a carboxamide group and a 4-fluorophenyl substituent, exhibits a range of biochemical activities that make it a valuable tool in drug discovery and molecular research. The presence of the fluorine atom in the phenyl ring enhances the compound's metabolic stability and binding affinity, making it particularly useful in the development of targeted therapies.
The pyridinecarboxamide moiety is a key pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In recent years, there has been a surge in research focused on harnessing the potential of pyridine derivatives in medicinal chemistry. The introduction of fluorine at the para position of the phenyl ring further modulates the electronic properties of the molecule, allowing for fine-tuning of its pharmacological effects.
Recent studies have highlighted the role of 2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL) in the development of novel antiviral and anticancer agents. Its ability to inhibit specific enzymatic pathways has been explored in preclinical models, demonstrating promising results in terms of efficacy and selectivity. The compound's structural features enable it to interact with biological targets in a manner that disrupts disease-causing mechanisms without significant off-target effects.
The fluorophenyl group is particularly noteworthy for its ability to enhance molecular recognition processes. Fluorinated aromatic compounds are known for their improved binding affinities and prolonged half-lives in biological systems. This property has been leveraged in the design of small-molecule inhibitors that require high specificity and stability during therapeutic use. The incorporation of fluorine into drug candidates has become a standard practice in modern pharmaceutical research, and CAS No. 119284-18-3 exemplifies this trend.
In addition to its therapeutic applications, 2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL) has found utility in biochemical research as a scaffold for developing new probes and inhibitors. Its modular structure allows chemists to modify various functional groups while retaining the core pharmacophore responsible for biological activity. This flexibility has enabled researchers to explore diverse chemical space and identify novel compounds with enhanced properties.
The synthesis of CAS No. 119284-18-3 involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for downstream applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.
One of the most compelling aspects of 2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL) is its potential as an intermediate in the synthesis of more complex bioactive molecules. By serving as a building block, this compound enables the rapid assembly of drug candidates with tailored properties. The growing interest in fluorinated pyridines underscores their importance as key components in next-generation therapeutics.
The pharmacokinetic profile of CAS No. 119284-18-3 has been extensively studied to understand its behavior within biological systems. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for further development into clinical candidates. These findings align with broader trends in drug discovery where compounds with favorable pharmacokinetic profiles are prioritized.
Future research directions for 2-PYRIDINECARBOXAMIDE, N-(4-FLUOROPHENYL) include exploring its interactions with additional biological targets and optimizing its chemical properties for therapeutic use. The compound's versatility makes it an attractive candidate for interdisciplinary studies that bridge chemistry, biology, and medicine. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.
In conclusion, CAS No. 119284-18-3 represents a significant advancement in chemical biology with applications spanning drug discovery and molecular research. Its unique structural features and biochemical activities position it as a valuable asset for scientists working on next-generation therapeutics. The continued exploration of fluorinated pyridines will undoubtedly lead to further breakthroughs in medicine and biotechnology.
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